Carnosine zinc complex

• Molecular Formula: C9H12N4O3Zn
• Molecular Weight: 289.6 g/mol
• IUPAC Name: zinc;(2S)-2-[(3-amino-1-oxidopropylidene)amino]-3-(1H-imidazol-5-yl)propanoate
• InChI: InChI=1S/C9H14N4O3.Zn/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6;/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16);/q;+2/p-2/t7-;/m0./s1
• InChI Key: XZWGNMZIFNOUGW-FJXQXJEOSA-L
• Isomeric SMILES: C1=C(NC=N1)C[C@@H](C(=O)[O-])N=C(CCN)[O-].[Zn+2]
• SMILES: C1=C(NC=N1)CC(C(=O)[O-])N=C(CCN)[O-].[Zn+2]
• synonyms: AHZ-zinc; beta-alanyl-L-histidinato zinc; polaprezinc; Z 103; Z-103; zinc carnosine; zinc L-carnosine; zinc L-carnosine complex; zinc N-(3-aminopropionyl)histidine

Description

Polaprezinc is an orally bioavailable chelate composed of zinc and L-carnosine, with potential gastroprotective, anti-oxidant, anti-ulcer and anti-inflammatory activities. Upon administration, polaprezinc increases the expression of various anti-oxidant enzymes, such as superoxide dismutase 1 (SOD-1), SOD-2, heme oxygenase-1 (HO-1), glutathione S-transferase (GST), glutathione peroxidase (GSH-px), peroxidredoxin-1 (PRDX1;  PRXI) and PRXD5 (PRXV) in the gastric mucosa, which protect cells against reactive oxygen species (ROS). In addition, this agent inhibits the activity of the transcription factor nuclear factor-kappaB (NF-kappaB) and reduces the expression of several pro-inflammatory cytokines, such as interleukin (IL) 1beta, IL-6, IL-8, and tumor necrosis factor alpha (TNF-a). Polaprezinc also increases the expression of various growth factors, such as platelet-derived growth factor-B (PDGF-B), vascular endothelial growth factor (VEGF), and nerve growth factor (NGF), and various heat shock proteins (HSPs), including HSP90, HSP70, HSP60, HSP47, HSP27, and HSP10. This protects against damages to, and accelerates healing of the gastric mucosa.

Scientific Research Applications

1. Neurodegenerative Diseases

Carnosine zinc complex, also known as polaprezinc, shows promising results in neurodegenerative diseases like Alzheimer's, dementia, and prion diseases. It acts as an antioxidant, metal chelating agent, and has anti-crosslinking activities, contributing to its neuroprotective effects (Kawahara, Tanaka, & Kato-Negishi, 2018).

2. Gastric and Intestinal Health

The complex is used for treating ulcers due to its ability to adhere to ulcerous lesions and facilitate healing. It's effective in treating gastric ulcers and other gastrointestinal disorders, offering benefits for the stomach lining and intestinal health (Matsukura & Tanaka, 2000).

3. Pressure Ulcers and Oral Mucositis

Polaprezinc shows significant efficacy in treating pressure ulcers and oral mucositis, common complications in cancer treatments. Its anti-inflammatory and antioxidant functions play a key role in healing damaged epithelial tissues and mucosal lining (Sakae & Yanagisawa, 2014; Hewlings & Kalman, 2020).

4. Binge Eating Disorder and Bulimia Nervosa

The complex has been found to be effective in treating conditions like binge eating disorder and bulimia nervosa, potentially due to its role in appetite regulation and zinc deficiency mitigation (Sakae, Suka, & Yanagisawa, 2020).

5. Colorectal Cancer Treatment

Recent studies indicate that zinc carnosine may slow the progression of colorectal cancer by inhibiting cell proliferation, invasion, and migration. It also shows potential in combination with immunotherapy for enhanced treatment efficacy (Tang et al., 2022).